Cas no 15795-47-8 (1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-methylpropylidene)-)
15795-47-8 structure
Product Name:1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-methylpropylidene)-
CAS No:15795-47-8
MF:C10H14O4
MW:198.215763568878
CID:1335637
PubChem ID:10899597
Update Time:2025-04-20
1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-methylpropylidene)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-methylpropylidene)-
- 2,2-dimethyl-5-(2-methylpropylidene)-1,3-dioxane-4,6-dione
- DTXSID00447653
- ZFWVGTHZSVXZBY-UHFFFAOYSA-N
- SCHEMBL3077632
- 5-isobutylidene-2,2-dimethyl-1,3-dioxane-4,6-dione
- 15795-47-8
-
- Inchi: 1S/C10H14O4/c1-6(2)5-7-8(11)13-10(3,4)14-9(7)12/h5-6H,1-4H3
- InChI Key: ZFWVGTHZSVXZBY-UHFFFAOYSA-N
- SMILES: O1C(/C(/C(=O)OC1(C)C)=C/C(C)C)=O
Computed Properties
- Exact Mass: 198.08922
- Monoisotopic Mass: 198.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-methylpropylidene)- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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